2-Propionyl-3,4,5,6-tetrahydropyridine-13C3
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Description
2-Propionyl-3,4,5,6-tetrahydropyridine-13C3 is a stable isotope-labeled compound . It has a molecular formula of C5 [13C]3H13NO and a molecular weight of 142.17 . It is used as an environmental pollutant standard for the detection of air, water, soil, sediment, and food .
Molecular Structure Analysis
The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChI is InChI=1S/C8H13NO/c1-2-8(10)7-5-3-4-6-9-7/h2-6H2,1H3 .Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-Propionyl-3,4,5,6-tetrahydropyridine-13C3 involves the reaction of 2-Acetyl-3,4,5,6-tetrahydropyridine-13C3 with propionic anhydride in the presence of a catalyst.", "Starting Materials": [ "2-Acetyl-3,4,5,6-tetrahydropyridine-13C3", "Propionic anhydride", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-Acetyl-3,4,5,6-tetrahydropyridine-13C3 in a suitable solvent.", "Step 2: Add propionic anhydride to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Step 5: Cool the reaction mixture and isolate the product by filtration or extraction.", "Step 6: Purify the product by recrystallization or chromatography." ] } | |
CAS No. |
1246820-90-5 |
Molecular Formula |
C₅¹³C₃H₁₃NO |
Molecular Weight |
142.17 |
Synonyms |
1-(3,4,5,6-Tetrahydro-2-pyridinyl)-1-propanone-13C3; 1’-Oxo-γ-coniceine-13C3; |
Origin of Product |
United States |
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